Cas no 2138175-25-2 ({1-[1-(2-fluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethyl}(methyl)amine)

• Product Name: {1-[1-(2-fluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethyl}(methyl)amine
• CAS No: 2138175-25-2
• MF: C₈H₁₅FN₄O
• MW: 202.229304552078
• CID: 5866877
• PubChem ID: 165874867
• Update Time: 2025-06-14

{1-[1-(2-fluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-[1-(2-fluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethyl}(methyl)amine
• EN300-744596
• 2138175-25-2

• Inchi： 1S/C8H15FN4O/c1-10-7(6-14-2)8-5-11-12-13(8)4-3-9/h5,7,10H,3-4,6H2,1-2H3
• InChI Key： WQJIMJMAAXKVKY-UHFFFAOYSA-N
• SMILES： FCCN1C(=CN=N1)C(COC)NC

Computed Properties

• Exact Mass: 202.12298928g/mol
• Monoisotopic Mass: 202.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 52Ų

Additional information on {1-[1-(2-fluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethyl}(methyl)amine

Comprehensive Overview of {1-[1-(2-fluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethyl}(methyl)amine (CAS No. 2138175-25-2)

The compound {1-[1-(2-fluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethyl}(methyl)amine, identified by its CAS No. 2138175-25-2, represents a sophisticated molecular structure with significant potential in pharmaceutical and chemical research. This molecule features a unique combination of a 1,2,3-triazole core, a fluoroethyl substituent, and a methoxyethyl amine moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Its structural complexity and functional diversity align with current trends in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, which are hot topics in modern therapeutics.

In recent years, the demand for heterocyclic compounds like 1,2,3-triazoles has surged due to their versatility in drug design. The incorporation of a fluoroethyl group enhances the molecule's metabolic stability and bioavailability, addressing common challenges in ADME optimization (Absorption, Distribution, Metabolism, and Excretion). Researchers are particularly intrigued by its potential as a bioisostere for improving pharmacokinetic profiles, a frequently searched topic in AI-driven drug discovery platforms. This compound’s methoxyethyl amine segment further contributes to its solubility and binding affinity, critical factors in CNS drug development.

The synthesis of CAS No. 2138175-25-2 typically involves click chemistry methodologies, a technique widely discussed in green chemistry forums for its efficiency and atom economy. Its triazole ring formation via copper-catalyzed azide-alkyne cycloaddition (CuAAC) is a hallmark of modern synthetic strategies, often highlighted in high-throughput screening workflows. This aligns with industry shifts toward fragment-based drug design, where modular building blocks like this compound play pivotal roles.

From a commercial perspective, {1-[1-(2-fluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethyl}(methyl)amine caters to the growing market for small-molecule probes and preclinical candidates. Its fluorine content resonates with the pharmaceutical industry’s focus on 18F-labeled PET tracers, a trending area in molecular imaging. Additionally, its amine functionality makes it a candidate for prodrug derivatization, a strategy frequently explored in targeted therapy discussions.

Safety and regulatory aspects of CAS No. 2138175-25-2 adhere to standard REACH and ICH guidelines, ensuring its suitability for research use. While not classified as hazardous, proper handling protocols for fluoroalkyl compounds are recommended, reflecting broader concerns about lab safety in organic synthesis. This compound’s stability under ambient conditions also makes it a practical choice for medicinal chemistry libraries, a key consideration for automated synthesis platforms.

In summary, {1-[1-(2-fluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethyl}(methyl)amine exemplifies the intersection of structural innovation and therapeutic potential. Its relevance to drug discovery, imaging agents, and chemical biology ensures its prominence in both academic and industrial research, answering frequent queries about next-generation pharmacophores and scaffold diversification strategies.